Cas no 207511-13-5 (2-mercaptopyridine n-oxide sodium salt hydrate)
207511-13-5 structure
Product Name:2-mercaptopyridine n-oxide sodium salt hydrate
CAS No:207511-13-5
MF:C5H6NNaO2S
MW:167.161410808563
CID:910435
PubChem ID:43835086
Update Time:2025-04-19
2-mercaptopyridine n-oxide sodium salt hydrate Chemical and Physical Properties
Names and Identifiers
-
- 2-mercaptopyridine n-oxide sodium salt hydrate
- 2-Mercaptopyridine N-oxide sodium salt
- 2-Mercaptopyridine-N-oxide, sodium salt hydrate
- 207511-13-5
- MFCD00151244
- sodium;1-oxidopyridin-1-ium-2-thiolate;hydrate
- SODIUM OMADINE,MONOHYDRATE
-
- Inchi: 1S/C5H5NOS.Na.H2O/c7-6-4-2-1-3-5(6)8;;/h1-4,8H;;1H2/q;+1;/p-1
- InChI Key: HTJXGDXCIFMYMU-UHFFFAOYSA-M
- SMILES: [S-]C1C=CC=C[N+]=1[O-].[Na+].O
Computed Properties
- Exact Mass: 167.00200
- Monoisotopic Mass: 167.00169389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 83.4
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.5Ų
Experimental Properties
- PSA: 59.99000
- LogP: 1.60720
2-mercaptopyridine n-oxide sodium salt hydrate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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